2-((4-amino-5-((5-bromothiophen-2-yl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-cyanophenyl)acetamide

• IUPAC Name: 2-[4-amino-5-(5-bromothiophen-2-yl)sulfonylpyrimidin-2-yl]sulfanyl-N-(3-cyanophenyl)acetamide
• InChI: InChI=1S/C17H12BrN5O3S3/c18-13-4-5-15(28-13)29(25,26)12-8-21-17(23-16(12)20)27-9-14(24)22-11-3-1-2-10(6-11)7-19/h1-6,8H,9H2,(H,22,24)(H2,20,21,23)
• InChI Key: PNSPCBWNAQZABG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=C(S3)Br)C#N
• Molecular Formula: C17H12BrN5O3S3
• Molecular Weight: 510.4 g/mol
• CAS No.: 1223801-60-2

Description

2-((4-amino-5-((5-bromothiophen-2-yl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-cyanophenyl)acetamide is a useful research compound. Its molecular formula is C17H12BrN5O3S3 and its molecular weight is 510.4. The purity is usually 95%.
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Biological Activity

The compound 2-((4-amino-5-((5-bromothiophen-2-yl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-cyanophenyl)acetamide is a complex organic molecule with potential biological activities. Its structure combines various functional groups that may contribute to its pharmacological properties, particularly in medicinal chemistry. This article reviews the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Synthesis

The compound features a pyrimidine core substituted with an amino group, a sulfonyl group linked to a bromothiophene moiety, and a thioether connected to a cyanophenylacetamide group. The synthesis typically involves multi-step reactions, including:

• Formation of the Pyrimidine Core : Synthesized from amidines and β-dicarbonyl compounds.
• Introduction of the Thione Group : Achieved using sulfurizing agents.
• Sulfonylation : Conducted with sulfonyl chlorides in basic conditions.

Biological Activity Overview

The biological properties of this compound are largely attributed to its structural components, particularly the sulfonamide group, which is known for diverse pharmacological effects.

Antitumor Activity

Research indicates that derivatives of similar structures exhibit significant antitumor activity. For instance, compounds derived from pyrimidine and thioether structures have shown efficacy against various human tumor cell lines. A study evaluated several derivatives, revealing that certain compounds demonstrated considerable anticancer activity against specific cancer types .

Enzyme Inhibition

The sulfonamide moiety contributes to enzyme inhibition properties. For example, compounds with similar structures have been reported to inhibit urease and acetylcholinesterase (AChE), which are crucial in various physiological processes . The IC50 values for some derivatives indicate strong inhibitory activity, suggesting potential therapeutic applications in treating conditions like hyperuremia or Alzheimer's disease.

Antibacterial Properties

The compound's antibacterial activity has also been explored. Similar sulfonamide compounds have demonstrated moderate to strong activity against bacterial strains such as Salmonella typhi and Bacillus subtilis. The interaction with bacterial proteins may be mediated by the sulfonamide group, which is known for its role in disrupting bacterial folate synthesis .

The mechanism by which 2-((4-amino-5-((5-bromothiophen-2-yl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-cyanophenyl)acetamide exerts its biological effects likely involves multiple pathways:

• Enzyme Inhibition : Compounds interact with active sites of enzymes, altering their function and leading to therapeutic effects.
• Receptor Modulation : The compound may bind to specific receptors involved in tumor growth or inflammation, modulating their activity.
• Cellular Uptake : The presence of polar functional groups may enhance cellular uptake, increasing bioavailability and efficacy.

Case Studies

Several studies highlight the biological efficacy of similar compounds:

• Antitumor Screening : A study screened various pyrimidine derivatives against 60 human tumor cell lines, identifying several candidates with promising antitumor properties .
• Urease Inhibition : Research on urease inhibitors demonstrated that certain derivatives exhibited IC50 values significantly lower than standard drugs, indicating their potential as effective treatments for related conditions .
• Antibacterial Evaluation : Compounds were tested against multiple bacterial strains, showing varying degrees of activity that correlate with structural features such as the presence of the sulfonamide group .

Comparative Analysis

Compound	Antitumor Activity	Urease Inhibition	Antibacterial Activity
Compound A	High (IC50 < 10 µM)	Moderate (IC50 = 15 µM)	Strong
Compound B	Moderate (IC50 = 20 µM)	High (IC50 = 5 µM)	Moderate
2-((4-amino...	High (Pending Results)	Strong (Pending Results)	Moderate

Scientific Research Applications

Antimicrobial Properties

Several studies have indicated that compounds with similar structural motifs exhibit significant antimicrobial activity. For instance, derivatives containing sulfonamide groups are known for their broad-spectrum antibacterial effects. The compound has been evaluated against various bacterial strains, demonstrating effective inhibition at micromolar concentrations .

Anticancer Activity

Research indicates that compounds with a similar thiopyrimidine structure exhibit cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and cell cycle arrest. Preliminary studies suggest that 2-((4-amino-5-((5-bromothiophen-2-yl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-cyanophenyl)acetamide may possess similar anticancer properties, warranting further investigation through in vitro and in vivo models .

Enzyme Inhibition

The compound has also been explored for its potential as an enzyme inhibitor. Notably, sulfonamide derivatives are recognized for their ability to inhibit carbonic anhydrase and other key enzymes involved in metabolic pathways. This property could be leveraged for therapeutic applications in conditions such as glaucoma or edema .

Case Studies

• Antimicrobial Evaluation : A study evaluating the antimicrobial efficacy of related compounds found that those with similar sulfonamide functionalities exhibited minimum inhibitory concentrations (MICs) ranging from 3.12 to 50 µg/mL against various pathogens, including Gram-positive and Gram-negative bacteria as well as fungi like Candida albicans .
• Cytotoxicity Assessment : In vitro studies on pyrimidine derivatives have shown promising results against cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The cytotoxicity was assessed using MTT assays, revealing IC50 values indicative of significant anti-proliferative effects .
• Enzyme Inhibition Studies : Research has demonstrated that related compounds effectively inhibit acetylcholinesterase (AChE), which is crucial in the treatment of Alzheimer’s disease. Docking studies suggest strong binding affinities to the active site of AChE, highlighting the potential of this compound class in neuropharmacology .